1-(3-Amino-4-(methylthio)phenyl)-1-chloropropan-2-one 1-(3-Amino-4-(methylthio)phenyl)-1-chloropropan-2-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC18835465
InChI: InChI=1S/C10H12ClNOS/c1-6(13)10(11)7-3-4-9(14-2)8(12)5-7/h3-5,10H,12H2,1-2H3
SMILES:
Molecular Formula: C10H12ClNOS
Molecular Weight: 229.73 g/mol

1-(3-Amino-4-(methylthio)phenyl)-1-chloropropan-2-one

CAS No.:

Cat. No.: VC18835465

Molecular Formula: C10H12ClNOS

Molecular Weight: 229.73 g/mol

* For research use only. Not for human or veterinary use.

1-(3-Amino-4-(methylthio)phenyl)-1-chloropropan-2-one -

Specification

Molecular Formula C10H12ClNOS
Molecular Weight 229.73 g/mol
IUPAC Name 1-(3-amino-4-methylsulfanylphenyl)-1-chloropropan-2-one
Standard InChI InChI=1S/C10H12ClNOS/c1-6(13)10(11)7-3-4-9(14-2)8(12)5-7/h3-5,10H,12H2,1-2H3
Standard InChI Key ABGYNZPGDQMKFZ-UHFFFAOYSA-N
Canonical SMILES CC(=O)C(C1=CC(=C(C=C1)SC)N)Cl

Introduction

Overview of the Compound

Chemical Name: 1-(3-Amino-4-(methylthio)phenyl)-1-chloropropan-2-one
Structure:

  • The compound contains:

    • An amino group (-NH2) attached to a benzene ring.

    • A methylthio group (-SCH3) at the para position relative to the amino group.

    • A chloropropanone moiety (-CH(Cl)-COCH3) attached to the benzene ring.

The combination of these functional groups suggests potential applications in organic synthesis or medicinal chemistry, as such compounds often serve as intermediates in the development of pharmaceuticals or agrochemicals.

2.2. Possible Applications

  • Pharmaceuticals: Compounds with similar structures are often explored for their biological activity, such as antimicrobial or anti-inflammatory properties.

  • Synthetic Intermediates: The chloropropanone moiety can act as an electrophile in nucleophilic substitution reactions, making it useful in synthesizing more complex molecules.

Challenges and Research Gaps

Given the lack of direct references to this specific compound in available literature, further research is necessary to:

  • Characterize its physical and chemical properties (e.g., melting point, boiling point, solubility).

  • Investigate its biological activity through experimental assays.

  • Explore its synthetic pathways and potential derivatives for industrial applications.

If you need assistance with a different aspect of this compound or related research, feel free to ask!

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